2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 2-(2-methyl-5-propan-2-ylpyrazol-3-yl)ethanol
• InChI: InChI=1S/C9H16N2O/c1-7(2)9-6-8(4-5-12)11(3)10-9/h6-7,12H,4-5H2,1-3H3
• InChI Key: NZDUXISJVPOCHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1)CCO)C

Description

2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol is a pyrazole-derived secondary alcohol with the molecular formula C₁₀H₁₈N₂O and a molecular weight of 182.26 g/mol . The compound features a pyrazole ring substituted with a methyl group at position 1 and an isopropyl group (propan-2-yl) at position 2. The ethanol moiety at position 5 provides hydroxyl functionality, making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. Its structural uniqueness lies in the combination of hydrophobic (isopropyl) and polar (hydroxyl) groups, which influence solubility and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol can be achieved through various synthetic routes. One common method involves the reaction of 3-(propan-2-yl)-1H-pyrazole with ethylene oxide in the presence of a base such as potassium hydroxide. The reaction is typically carried out under reflux conditions, and the product is purified by distillation or recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as the use of environmentally friendly solvents and catalysts, can further optimize the industrial synthesis of this compound.

Chemical Reactions Analysis

Types of Reactions

2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The pyrazole ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic substitution reactions often require the presence of a catalyst, such as sulfuric acid (H2SO4) or aluminum chloride (AlCl3).

Major Products Formed

Oxidation: The major products include aldehydes and carboxylic acids.

Reduction: The major product is the corresponding alkane.

Substitution: The major products depend on the specific electrophile used in the reaction.

Scientific Research Applications

2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: It is investigated for its potential therapeutic applications, including its use as a lead compound in drug discovery.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations on the Pyrazole Ring

• Trifluoromethyl-substituted analogue: 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]phenylmethanol (CAS 892502-29-3) replaces the isopropyl group with a trifluoromethyl (-CF₃) group, enhancing electronegativity and metabolic stability. Its molecular weight is 256.22 g/mol .
• Ethyl-substituted analogue: 2-{[(1-Ethyl-1H-pyrazol-5-yl)methyl]amino}ethan-1-ol (CAS 1594062-47-1) substitutes the methyl group with ethyl at position 1, altering steric bulk and hydrogen-bonding capacity. Molecular weight: 169.23 g/mol .

Functional Group Variations

• Aldehyde derivatives :
  2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde (CAS 898289-61-7) replaces the hydroxyl group with an aldehyde, enabling nucleophilic addition reactions. Molecular weight: 256.22 g/mol .
• Molecular weight: 155.18 g/mol .

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	LogP*	Water Solubility (mg/mL)	Key Functional Groups	Reference
2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol	182.26	1.8	12.5	Hydroxyl, isopropyl
2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]phenylmethanol	256.22	2.5	5.3	Hydroxyl, trifluoromethyl
2-{[(1-Ethyl-1H-pyrazol-5-yl)methyl]amino}ethan-1-ol	169.23	0.7	22.0	Aminoethanol, ethyl
2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde	256.22	3.1	1.8	Aldehyde, trifluoromethyl

*LogP values estimated via fragment-based methods.

Key Observations :

• The isopropyl group in the target compound reduces LogP compared to trifluoromethyl analogues, improving aqueous solubility .
• Aldehyde derivatives exhibit the lowest solubility due to increased hydrophobicity .

Medicinal Chemistry

• Antiviral agents: Pyrazole derivatives like 1-(4-(1H-1,2,4-triazol-1-yl)phenyl)-2-(4-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-2-nitrophenyl)ethanol (10g) inhibit rhinovirus replication via allosteric binding to viral capsid proteins .
• Sickle cell disease : The hydroxyl-containing pyrazole derivative voxelotor (2-hydroxy-6-{[2-[1-(propan-2-yl)-1H-pyrazol-5-yl]pyridin-3-yl]methoxy}benzaldehyde) modulates hemoglobin oxygenation .

Agrochemicals

• Herbicides: Pyrazole-ethanol derivatives serve as precursors for herbicides due to their stability under UV exposure and soil persistence .

Biological Activity

The compound 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol, a pyrazole derivative, has garnered attention in recent years due to its potential biological activities. This article reviews the available literature on its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The chemical structure of 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol can be represented as follows:

$$\text{C}_{11}\text{H}_{16}\text{N}_2\text{O}$$

Research indicates that this compound exhibits several biological activities:

• Antioxidant Properties : The compound has shown significant antioxidant activity, which is crucial in preventing oxidative stress-related diseases. Studies have demonstrated that it can scavenge free radicals effectively, contributing to its protective effects against cellular damage.
• Antimicrobial Activity : Preliminary studies suggest that 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol possesses antimicrobial properties against various bacterial strains. Its efficacy was evaluated using the agar-well diffusion method, revealing a notable inhibition zone against both Gram-positive and Gram-negative bacteria.
• Anti-inflammatory Effects : The compound has been observed to modulate inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines. This activity indicates its potential use in inflammatory conditions.

Biological Activity Data Table

Activity Type	Observed Effect	Reference
Antioxidant	Scavenging of free radicals
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Modulation of cytokine production

Case Studies

Several studies have explored the biological activities of pyrazole derivatives, including our compound of interest:

• Study on Antioxidant Activity : A study published in the Journal of Medicinal Chemistry assessed various pyrazole derivatives for their antioxidant capabilities. The results indicated that compounds with similar structures to 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol exhibited significant free radical scavenging activity, with IC50 values comparable to established antioxidants like ascorbic acid .
• Antimicrobial Efficacy : In a recent publication, researchers evaluated the antimicrobial properties of several pyrazole derivatives, including our compound. The study found that it exhibited notable antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 50 to 100 µg/mL .
• Inflammatory Response Modulation : Another investigation focused on the anti-inflammatory effects of pyrazole compounds. It was found that 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol significantly reduced the levels of TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages, suggesting its potential as an anti-inflammatory agent .